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Compound of Interest

Compound Name: BMS-962212

Cat. No.: B606278 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like BMS-962212 are paramount for laboratory safety

and environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) from

the manufacturer, this guide provides essential safety and logistical information, including

operational and disposal plans based on the compound's known properties and general

laboratory safety protocols.

Chemical and Physical Properties
A summary of the key quantitative data for BMS-962212 is presented below, offering a quick

reference for handling and storage.

Property Value

Molecular Formula C₃₂H₂₈ClFN₈O₅

Molecular Weight 659.07 g/mol [1]

Solubility Soluble in DMSO[1]

Storage (Powder) Store at -20°C[1]

Storage (Stock Solution)
Can be stored below -20°C for several

months[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b606278?utm_src=pdf-interest
https://www.benchchem.com/product/b606278?utm_src=pdf-body
https://www.benchchem.com/product/b606278?utm_src=pdf-body
https://file.glpbio.com/quotepdf/product.php?token=1ws97caayBWl12bwLD7VAWXoEPayqDc3tIbrE08HYNrZ50M7OCBtEh76Ju6KENZvIUL2gJ5E0S3I6Ih-RjOAGO0Xp039dLwokYwZ3ymu_gSO8SKhKiZpNvaADFHhKUD9zHM7OHWMdacR2
https://file.glpbio.com/quotepdf/product.php?token=1ws97caayBWl12bwLD7VAWXoEPayqDc3tIbrE08HYNrZ50M7OCBtEh76Ju6KENZvIUL2gJ5E0S3I6Ih-RjOAGO0Xp039dLwokYwZ3ymu_gSO8SKhKiZpNvaADFHhKUD9zHM7OHWMdacR2
https://file.glpbio.com/quotepdf/product.php?token=1ws97caayBWl12bwLD7VAWXoEPayqDc3tIbrE08HYNrZ50M7OCBtEh76Ju6KENZvIUL2gJ5E0S3I6Ih-RjOAGO0Xp039dLwokYwZ3ymu_gSO8SKhKiZpNvaADFHhKUD9zHM7OHWMdacR2
https://file.glpbio.com/quotepdf/product.php?token=1ws97caayBWl12bwLD7VAWXoEPayqDc3tIbrE08HYNrZ50M7OCBtEh76Ju6KENZvIUL2gJ5E0S3I6Ih-RjOAGO0Xp039dLwokYwZ3ymu_gSO8SKhKiZpNvaADFHhKUD9zHM7OHWMdacR2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Safe Disposal Procedures
The following step-by-step procedures are recommended for the proper disposal of BMS-
962212, drawing from general guidelines for hazardous chemical waste management.

1. Personal Protective Equipment (PPE): Before handling BMS-962212, ensure appropriate

PPE is worn, including but not limited to:

Safety goggles

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid BMS-962212 waste, including contaminated personal protective

equipment (e.g., gloves, weighing paper), in a designated, clearly labeled hazardous

waste container.

The container should be sealable and made of a material compatible with the chemical.

Liquid Waste (DMSO solutions):

Collect all liquid waste containing BMS-962212, such as unused stock solutions or

experimental residues, in a dedicated, labeled hazardous waste container for organic

solvents.

Do not mix with aqueous waste streams. The container should have a secure cap to

prevent evaporation and spills.

3. Decontamination of Labware:

Glassware and Equipment:
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Rinse all contaminated glassware and equipment that came into contact with BMS-
962212 with a suitable organic solvent (e.g., ethanol or isopropanol) to remove residues.

Collect this rinse as hazardous waste.

Following the initial rinse, wash the labware with an appropriate laboratory detergent and

water.

Use of Activated Charcoal:

For solutions where the concentration of BMS-962212 is a concern, treatment with

activated charcoal may be considered as a decontamination step. Studies on similar

Factor XIa inhibitors have shown that charcoal-based adsorbents can effectively remove

these compounds from solutions.

4. Final Disposal:

All collected hazardous waste containing BMS-962212 must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Ensure all waste containers are properly labeled with the chemical name ("BMS-962212"),

concentration, and any other required information by your institution.

Never dispose of BMS-962212 down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of BMS-962212.
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Caption: A workflow diagram illustrating the key stages for the safe disposal of BMS-962212.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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